Cas no 2172629-12-6 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enoylpyrrolidine-3-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enoylpyrrolidine-3-carboxylic acid
• CAS No: 2172629-12-6
• MF: C₂₅H₂₆N₂O₅
• MW: 434.484346866608
• CID: 6121171
• PubChem ID: 165586473
• Update Time: 2025-10-24

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enoylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enoylpyrrolidine-3-carboxylic acid
• EN300-1530164
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enoyl]pyrrolidine-3-carboxylic acid
• 2172629-12-6

• Inchi： 1S/C25H26N2O5/c1-16(23(28)27-13-11-17(14-27)24(29)30)10-12-26-25(31)32-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-10,17,22H,11-15H2,1H3,(H,26,31)(H,29,30)/b16-10+
• InChI Key： QDMXPWIVPJWUPB-MHWRWJLKSA-N
• SMILES： O(C(NC/C=C(\C)/C(N1CCC(C(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 434.18417193g/mol
• Monoisotopic Mass: 434.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enoylpyrrolidine-3-carboxylic acid

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enoylpyrrolidine-3-carboxylic Acid: A Comprehensive Overview

The compound 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enoylpyrrolidine-3-carboxylic acid, identified by the CAS number 2172629-12-6, is a complex organic molecule with significant potential in the fields of organic synthesis, drug discovery, and materials science. This compound is notable for its intricate structure, which combines elements of fluorenylmethoxycarbonyl (Fmoc) protecting groups, pyrrolidine rings, and enoyl functionalities. The integration of these features makes it a valuable tool in modern chemical research.

The synthesis of this compound typically involves multi-step processes that leverage advanced organic chemistry techniques. The Fmoc group, a well-known protecting group in peptide synthesis, plays a pivotal role in stabilizing reactive intermediates during the construction of the molecule. Recent advancements in catalytic asymmetric synthesis have enabled more efficient routes to similar compounds, potentially lowering the barrier to entry for researchers working with this class of molecules.

One of the most exciting aspects of this compound is its versatility in applications. In peptide chemistry, the Fmoc group is widely used to protect amino groups during solid-phase synthesis. The presence of the Fmoc group in this compound suggests that it could serve as a building block for constructing more complex peptide structures or as a precursor for other functional molecules. Additionally, the enoyl functionality introduces potential for conjugation and reactivity, which could be exploited in various transformations.

Recent studies have highlighted the importance of pyrrolidine derivatives in medicinal chemistry. The pyrrolidine ring in this compound provides a rigid framework that can influence the molecule's pharmacokinetic properties. Researchers have demonstrated that such structures can enhance bioavailability and stability, making them attractive candidates for drug development. Furthermore, the 2-methylbut-2-enoyl group adds a degree of unsaturation that could be harnessed for additional chemical modifications or as part of conjugation strategies.

The integration of these structural elements positions this compound at the forefront of modern organic synthesis. Its ability to serve as both a protective group and a functional moiety makes it a unique tool for chemists. Moreover, its potential applications extend beyond traditional organic synthesis into areas such as polymer chemistry and materials science. For instance, derivatives of this compound could be used to create novel polymers with tailored electronic or mechanical properties.

In terms of biological applications, preliminary studies suggest that this compound may exhibit interesting bioactivity. The Fmoc group has been shown to influence cellular uptake and metabolism in certain contexts, while the pyrrolidine ring could contribute to interactions with biological targets such as enzymes or receptors. Ongoing research is exploring these possibilities, with particular focus on its potential role in anticancer therapies or as a component of drug delivery systems.

From an environmental standpoint, the synthesis and application of this compound align with current trends toward greener chemistry practices. The use of efficient catalysts and recyclable reagents in its production minimizes waste and energy consumption. Additionally, its potential applications in sustainable materials development further underscore its importance in contemporary chemical research.

In conclusion, 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enoylpyrrolidine-3-carboxylic acid represents a multifaceted molecule with wide-ranging applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable asset for researchers seeking to push the boundaries of organic synthesis and materials science. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in shaping future advancements in chemistry and related fields.